Cas no 138942-47-9 (Pyrido[1,2-a]benzimidazol-4-ol)

Pyrido[1,2-a]benzimidazol-4-ol structure
138942-47-9 structure
Product Name:Pyrido[1,2-a]benzimidazol-4-ol
CAS No:138942-47-9
MF:C11H8N2O
MW:184.19402217865
CID:1105630
PubChem ID:15717797
Update Time:2025-04-20

Pyrido[1,2-a]benzimidazol-4-ol Chemical and Physical Properties

Names and Identifiers

    • Pyrido[1,2-a]benzimidazol-4-ol
    • DTXSID40577327
    • Benzo[4,5]imidazo[1,2-a]pyridin-4-ol
    • Pyrido[1,2-a]benzimidazol-4-ol (9CI)
    • 138942-47-9
    • Inchi: 1S/C11H8N2O/c14-10-6-3-7-13-9-5-2-1-4-8(9)12-11(10)13/h1-7,14H
    • InChI Key: IUSJAAVOHDJYMO-UHFFFAOYSA-N
    • SMILES: OC1=CC=CN2C1=NC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 184.06374
  • Monoisotopic Mass: 184.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.5Ų

Experimental Properties

  • PSA: 37.53
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